Cas no 921576-65-0 (N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921576-65-0
• MF: C₂₅H₂₆N₄O₄
• MW: 446.498345851898
• CID: 6441864
• Update Time: 2025-05-19

N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-5-ethyl-3,5-dihydro-3-oxo-2-phenyl-

• Inchi： 1S/C25H26N4O4/c1-4-28-15-19(23-20(16-28)25(31)29(27-23)18-8-6-5-7-9-18)24(30)26-13-12-17-10-11-21(32-2)22(14-17)33-3/h5-11,14-16H,4,12-13H2,1-3H3,(H,26,30)
• InChI Key： SCNGYOUMZMRBPB-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(NCCC2=CC=C(OC)C(OC)=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 12.29±0.20(Predicted)

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

N-2-(3,4-Dimethoxyphenyl)Ethyl-5-Ethyl-3-Oxo-2-Phenyl-2H,3H,5H-Pyrazolo[4,3-C]Pyridine-7-Carboxamide: A Comprehensive Overview

The compound with CAS No. 921576-65-0, known as N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolopyridines, which are known for their versatile applications in drug discovery and advanced materials development. The structure of this compound is characterized by a pyrazolo[4,3-c]pyridine core with multiple substituents that contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazolopyridines in the development of novel therapeutic agents. The presence of the dimethoxyphenyl group in this compound suggests potential bioavailability and stability in biological systems. Furthermore, the carboxamide functional group at position 7 indicates that this molecule may exhibit strong interactions with biological targets such as enzymes or receptors. These features make it a promising candidate for further exploration in drug design.

The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.

One of the most intriguing aspects of this compound is its potential application in anti-tumor therapies. Preclinical studies have demonstrated that N-2-(3,4-dimethoxyphenyl)ethyl derivatives exhibit selective cytotoxicity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival pathways. These findings underscore the importance of further preclinical testing to evaluate its efficacy and safety profile.

In addition to its therapeutic potential, this compound has shown promise in the field of optoelectronics. The pyrazolo[4,3-c]pyridine core exhibits unique electronic properties that make it suitable for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Researchers have explored its application as a host material in OLEDs due to its high thermal stability and excellent charge transport properties.

The structural versatility of this compound also makes it an attractive candidate for bioconjugation applications. The presence of reactive groups such as the carboxamide functional group allows for easy modification and attachment to biomolecules like proteins or nucleic acids. This capability opens up new possibilities in diagnostic imaging and targeted drug delivery systems.

From a regulatory standpoint, this compound has not been classified as a hazardous substance under current international regulations. Its physical and chemical properties suggest that it can be handled safely under standard laboratory conditions. However, proper safety precautions should always be followed when working with any chemical compound.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-5-ethyl-3-oxo-2-ph enyl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridine - 7 - carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups position it as a valuable asset in both academic research and industrial development efforts.